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Compound of Interest

Methyl 4,4-dimethyl-2-
Compound Name:

oxopentanoate
CAS No.: 21433-15-8
Cat. No.: B8636215

Get Quote

Executive Summary & Immediate Directives

Methyl 4,4-dimethyl-2-oxopentanoate (an

-keto ester) is a specialized organic intermediate often used in the synthesis of antiviral
therapeutics (e.g., HCV protease inhibitors). Unlike stable bulk solvents, this compound
possesses distinct electrophilic reactivity due to its 1,2-dicarbonyl motif.

Core Disposal Directive:
+ Primary Method: High-temperature thermal incineration.

e Prohibited: Do NOT dispose of down the drain. Do NOT mix with strong oxidizing agents or
strong bases (risk of rapid hydrolysis or exothermic polymerization).

» RCRA Classification: Likely DOO1 (Ignitable) depending on flash point; treat as Hazardous
Organic Waste.
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Chemical Profile & Hazard Assessment (E-E-A-T)

To handle this chemical safely, one must understand its molecular behavior. It is not merely

"organic waste"; it is a reactive intermediate.

Structural Reactivity

The molecule features an

-keto ester functionality adjacent to a bulky tert-butyl group.

o Electrophilicity: The C2 ketone is highly electrophilic. It reacts readily with nucleophiles

(amines, hydroxides) found in commingled waste streams.

e Hydration:

-keto esters can form hydrates in the presence of water, altering their physical state from

liquid to solid/gel, which can clog waste lines.

o Flammability: As a medium-molecular-weight ester, it is combustible.

Physical & Safety Data Summary

Property

Value | Status

Operational Implication

Physical State

Liquid (typically) or low-melting
solid

May require secondary

containment if liquid.

Classify as Ignitable for

Flash Point Est. >60°C (Combustible)
transport.
o Sensitive to strong Segregate from caustic waste
Reactivity o
bases/oxidizers streams.
o ) ) ) Standard PPE (Nitrile gloves,
Toxicity Irritant (Skin/Eye/Respiratory)

Goggles) required.

Water Solubility

Low to Moderate

Hydrolyzes slowly; do not
flush.

Waste Stream Classification & Logistics
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Proper classification ensures regulatory compliance (EPA/RCRA) and safety during transport.

RCRA Waste Codes

While not specifically listed on the EPA "P" or "U" lists, this material is regulated based on
characteristics:

» DOO01 (Ignitable): If the specific batch has a flash point

(140°F). Even if

, most disposal facilities prefer the D001 code for organic liquids intended for fuel
blending/incineration.

o General Organic Waste: If not ignitable, it falls under non-halogenated organic waste.

Segregation Logic

e Do Not Mix With: Nitric acid, Peroxides (Oxidizers), Sodium Hydroxide (Bases).

o Compatible With: Acetone, Ethyl Acetate, Methanol, non-halogenated organic solvents.

Decision Matrix: Waste Classification

The following logic flow dictates the binning process for this specific intermediate.
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Waste: Methyl 4,4-dimethyl-2-oxopentanoate

Physical State?

/

Liquid / Solution

Solid / Debris

Mixed with Halogens?
(DCM, Chloroform)

No (e.g., EtOAc, MeOH) |Yes (e.g., DCM)

Bin A: Non-Halogenated Organic Bin B: Halogenated Organic Bin C: Solid Hazardous Waste

(Incineration/Fuel Blending) (Dedicated Incineration) (Lab Debris/Pure Solid)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Methyl 4,4-dimethyl-2-oxopentanoate waste
streams based on physical state and solvent composition.

Step-by-Step Disposal Protocol

This protocol assumes the user is in a standard research laboratory setting (BSL-1 or BSL-2).

Phase 1: Preparation

* PPE Verification: Don nitrile gloves (0.11 mm minimum thickness), safety goggles, and a
flame-resistant lab coat.

+ Container Selection: Use High-Density Polyethylene (HDPE) or glass containers. Avoid
metal cans if the material has hydrolyzed to acid, as it may corrode the metal.
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» Labeling: Affix a hazardous waste label before adding waste.
o Constituents: "Methyl 4,4-dimethyl-2-oxopentanoate” (Do not use abbreviations).

o Hazard Checkbox: "Flammable" and "Irritant".[1]

Phase 2: Transfer & Accumulation

o Fume Hood Operation: Perform all transfers inside a certified chemical fume hood to mitigate
inhalation of vapors.

o Bulking:
o Scenario A (Pure Liquid): Pour directly into the Non-Halogenated Organic waste container.

o Scenario B (Reaction Mixture): If mixed with solvents, ensure compatibility. If the reaction
involved strong bases (e.g., LIOH, NaOH), neutralize the mixture to pH 6-8 before adding
to the organic waste drum to prevent exotherms.

o Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

Phase 3: Final Disposal (EHS Handoff)

o Seal: Cap the container tightly. Ensure the cap liner is intact (Teflon/PTFE liners are
preferred).

» Wipe Down: Wipe the exterior of the container with a damp paper towel to remove any drips.
Dispose of the towel as solid hazardous waste.

e Request Pickup: Submit a waste manifest to your facility's EHS department. Specify "Esters"
and "Organic Liquids".

Emergency Contingencies: Spill Response

In the event of a spill (>50 mL), immediate action is required to prevent exposure and facility
contamination.[2]

Spill Cleanup Workflow
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Evacuate Area Hazards (Double Gloves, Resp) Absorbent Pillows 7| vermiculite/sand Solid Waste Bag Soap & Water

Click to download full resolution via product page
Figure 2: Operational workflow for managing spills of Methyl 4,4-dimethyl-2-oxopentanoate.

Critical Note on Absorbents: Use inert absorbents like Vermiculite, Sand, or Universal Spill
Pads.

e Avoid: Sawdust or paper towels for large spills of this chemical if it is hot or mixed with
oxidizers, as this increases flammability risk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Operational Guide: Proper Disposal of Methyl 4,4-
dimethyl-2-oxopentanoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8636215/docs#operational-guide-proper-disposal-of-
methyl-4-4-dimethyl-2-oxopentanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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